Cas no 1802520-56-4 (Oleylammonium iodide)

• Product Name: Oleylammonium iodide
• CAS No: 1802520-56-4
• MF: C₁₈H₃₈IN
• MW: 395.405498027802
• CID: 4617540
• PubChem ID: 88602272
• Update Time: 2025-05-20

Oleylammonium iodide Chemical and Physical Properties

Names and Identifiers

• oleylammonium iodide
• A905935
• SCHEMBL10380381
• 1802520-56-4
• OAmI
• Oleylammonium iodide

• Inchi： 1S/C18H37N.HI/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19;/h9-10H,2-8,11-19H2,1H3;1H/b10-9-;
• InChI Key： YXTZAIASMCAKDN-KVVVOXFISA-N
• SMILES： [I-].[NH3+]CCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 395.20490g/mol
• Monoisotopic Mass: 395.20490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6

Additional information on Oleylammonium iodide

Introduction to Oleylammonium iodide (CAS No. 1802520-56-4)

Oleylammonium iodide, with the chemical formula C₁₈H₃₅IN, is a specialized organometallic compound that has garnered significant attention in the field of advanced materials and pharmaceutical chemistry. This compound, identified by its unique CAS No. 1802520-56-4, is primarily recognized for its role as a novel cationic surfactant and a potential intermediate in the synthesis of complex molecular structures. Its unique chemical properties, including its long-chain alkyl structure and the presence of an iodide anion, make it a versatile component in various industrial and research applications.

The molecular structure of Oleylammonium iodide consists of an oleyl group (C₁₈H₃₅) bonded to an ammonium ion, with the iodide anion balancing the charge. This configuration imparts both hydrophobic and hydrophilic characteristics to the molecule, allowing it to interact effectively with both organic and aqueous environments. Such dual functionality has positioned Oleylammonium iodide as a promising candidate for applications in nanotechnology, particularly in the formation of stable colloidal suspensions and micelles.

Recent research has highlighted the potential of Oleylammonium iodide in the development of advanced drug delivery systems. Its ability to form stable nanoparticles and micelles makes it an ideal candidate for encapsulating therapeutic agents, thereby enhancing their bioavailability and targeted delivery. Studies have demonstrated its efficacy in improving the solubility of poorly water-soluble drugs, which is a critical challenge in pharmaceutical formulation.

In addition to its pharmaceutical applications, Oleylammonium iodide has shown promise in the field of organic electronics. The compound's unique electronic properties have been explored in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells. Its role as a charge transport material has been investigated, with preliminary results indicating improved device performance compared to conventional materials. This aligns with the broader trend in materials science towards sustainable and efficient energy solutions.

The synthesis of Oleylammonium iodide typically involves the reaction of oleylamine with hydroiodic acid under controlled conditions. This process requires precise control over reaction parameters such as temperature and pH to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these conditions, leading to more efficient production processes.

One of the most compelling aspects of Oleylammonium iodide is its potential in catalysis. The compound's ability to act as a ligand or co-catalyst in various organic transformations has been explored by researchers aiming to develop greener alternatives to traditional synthetic methods. For instance, its use in cross-coupling reactions has shown promise in facilitating the formation of carbon-carbon bonds under milder conditions, reducing energy consumption and waste generation.

The environmental impact of using Oleylammonium iodide is also a critical consideration. As part of ongoing efforts to develop sustainable chemical solutions, researchers are investigating biodegradability and toxicity profiles associated with this compound. Preliminary studies suggest that while Oleylammonium iodide exhibits good stability under normal conditions, it can be degraded under specific environmental stressors, indicating a balanced profile for industrial use.

In conclusion, Oleylammonium iodide (CAS No. 1802520-56-4) represents a multifaceted compound with significant potential across multiple industries. Its applications range from pharmaceuticals and drug delivery to advanced materials and catalysis, underscoring its versatility and importance in modern chemistry. As research continues to uncover new uses and refine synthetic methods, the role of this compound is expected to expand further, contributing to innovative solutions in science and technology.